Cas no 2060033-86-3 (5,5-difluoropentan-2-amine hydrochloride)

• Product Name: 5,5-difluoropentan-2-amine hydrochloride
• CAS No: 2060033-86-3
• MF: C₅H₁₂ClF₂N
• MW: 159.60528755188
• MDL: MFCD30535858
• CID: 4635526
• PubChem ID: 126836279
• Update Time: 2025-10-30

5,5-difluoropentan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoropentan-2-amine hydrochloride

• MDL： MFCD30535858
• Inchi： 1S/C5H11F2N.ClH/c1-4(8)2-3-5(6)7;/h4-5H,2-3,8H2,1H3;1H
• InChI Key： GQRONTUOTOLLAS-UHFFFAOYSA-N
• SMILES： C(C(N)C)CC(F)F.Cl

Additional information on 5,5-difluoropentan-2-amine hydrochloride

Comprehensive Overview of 5,5-Difluoropentan-2-amine Hydrochloride (CAS No. 2060033-86-3)

5,5-Difluoropentan-2-amine hydrochloride (CAS No. 2060033-86-3) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorinated structure, is increasingly studied for its potential applications in drug discovery and material science. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 5,5-difluoropentan-2-amine hydrochloride has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive probes. The compound's CAS No. 2060033-86-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and catalysis.

One of the key advantages of 5,5-difluoropentan-2-amine hydrochloride lies in its versatility. It can be used to modify peptides or other organic molecules, improving their pharmacokinetic properties. This aligns with current trends in drug optimization, where fluorine incorporation is a common strategy to enhance drug efficacy. The compound's hydrochloride salt form also ensures better solubility, a critical factor in formulation development.

The synthesis of 5,5-difluoropentan-2-amine hydrochloride typically involves multi-step organic reactions, including fluorination and amine protection-deprotection sequences. Its CAS No. 2060033-86-3 is often referenced in patents and academic papers, highlighting its industrial and academic significance. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its interactions with biological targets.

From an environmental perspective, the use of fluorinated compounds like 5,5-difluoropentan-2-amine hydrochloride is carefully monitored due to their persistence. However, advancements in green chemistry are addressing these concerns by developing more sustainable synthesis routes. This balance between innovation and sustainability is a hot topic in modern chemical research.

In summary, 5,5-difluoropentan-2-amine hydrochloride (CAS No. 2060033-86-3) represents a promising compound with broad applications in life sciences. Its fluorinated structure, combined with its amine hydrochloride functionality, makes it a versatile tool for researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future breakthroughs.